Cas no 2138525-40-1 (2-(3-methoxy-4-methylphenyl)-2-methylpropanal)

• Product Name: 2-(3-methoxy-4-methylphenyl)-2-methylpropanal
• CAS No: 2138525-40-1
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 6288388
• PubChem ID: 152912065
• Update Time: 2025-05-22

2-(3-methoxy-4-methylphenyl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxy-4-methylphenyl)-2-methylpropanal
• EN300-1141616
• 2138525-40-1

• Inchi： 1S/C12H16O2/c1-9-5-6-10(7-11(9)14-4)12(2,3)8-13/h5-8H,1-4H3
• InChI Key： UHJXORNLSBXBCO-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C=CC(=C1)C(C=O)(C)C

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-(3-methoxy-4-methylphenyl)-2-methylpropanal

Comprehensive Analysis of 2-(3-methoxy-4-methylphenyl)-2-methylpropanal (CAS No. 2138525-40-1)

2-(3-methoxy-4-methylphenyl)-2-methylpropanal, with the CAS number 2138525-40-1, is a specialized organic compound that has garnered significant attention in the fields of fragrance chemistry and pharmaceutical intermediates. This compound, characterized by its unique aromatic and aldehyde functional groups, is widely studied for its potential applications in perfumery and synthetic chemistry. The molecular structure features a methoxy group and a methylphenyl moiety, which contribute to its distinct olfactory properties and chemical reactivity.

In recent years, the demand for high-performance fragrance ingredients has surged, driven by consumer preferences for long-lasting and complex scents. 2-(3-methoxy-4-methylphenyl)-2-methylpropanal is often explored as a key component in luxury perfumes and personal care products due to its ability to impart woody, spicy, and slightly sweet notes. Researchers and formulators are increasingly interested in its stability and compatibility with other fragrance compounds, making it a hot topic in cosmetic chemistry forums and industry publications.

From a synthetic perspective, the compound's CAS No. 2138525-40-1 is frequently searched in academic databases and patent filings. Its synthesis typically involves multi-step organic reactions, including Friedel-Crafts alkylation and oxidation processes. The presence of the methylpropanal group offers versatility for further chemical modifications, which is why it is often discussed in the context of green chemistry and sustainable synthesis methods. Environmental considerations, such as reducing solvent waste and improving atom economy, are critical factors in its production.

The compound's applications extend beyond fragrances. In pharmaceutical research, 2-(3-methoxy-4-methylphenyl)-2-methylpropanal is investigated as a potential intermediate for drug development. Its structural motifs are relevant to bioactive molecules targeting inflammation and neurological disorders. This dual utility in cosmetic and pharmaceutical industries makes it a compelling subject for interdisciplinary studies.

For those searching "CAS 2138525-40-1 uses" or "2-(3-methoxy-4-methylphenyl)-2-methylpropanal synthesis", it's important to note that the compound's safety profile and regulatory status vary by region. While not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. Recent advancements in analytical techniques, such as GC-MS and NMR spectroscopy, have facilitated its characterization and quality control in industrial settings.

In conclusion, 2-(3-methoxy-4-methylphenyl)-2-methylpropanal represents a fascinating intersection of chemistry and consumer science. Its CAS No. 2138525-40-1 serves as a gateway to deeper exploration of aromatic aldehydes and their role in modern applications. As sustainability and innovation continue to shape chemical industries, this compound is poised to remain a key player in fragrance and material science research.